![molecular formula C13H18O2 B1395135 5-(Sec-butyl)-2-ethoxybenzaldehyde CAS No. 883514-77-0](/img/structure/B1395135.png)
5-(Sec-butyl)-2-ethoxybenzaldehyde
Overview
Description
“5-(Sec-butyl)-2-ethoxybenzaldehyde” is an organic compound that likely contains a benzene ring given the “benzaldehyde” in its name. The “5-(Sec-butyl)” indicates a secondary butyl group attached to the 5th carbon of the benzene ring. The “2-ethoxy” suggests an ethoxy group (-OCH2CH3) attached to the 2nd carbon .
Molecular Structure Analysis
The molecular structure would likely involve a benzene ring (given the “benzaldehyde” in the name) with various groups attached. The “5-(Sec-butyl)” indicates a secondary butyl group attached to the 5th carbon of the benzene ring. The “2-ethoxy” suggests an ethoxy group (-OCH2CH3) attached to the 2nd carbon .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as polarity, molecular weight, and functional groups would all play a role .Scientific Research Applications
Copper(II) Complexes and Silver(I) Adducts
5-(Sec-butyl)-2-ethoxybenzaldehyde derivatives have been utilized in synthesizing copper(II) complexes with thioether-substituted salcyen and salcyan derivatives. These complexes exhibited unique electrochemical properties, including distinct ligand-based oxidations. Notably, chemical oxidation using AgBF(4) resulted in stable silver(I) adducts, which dimerized in certain solvents, displaying interesting structural and electronic behaviors (Sylvestre et al., 2005).
Synthesis of Triazolone Derivatives
This compound has been involved in the synthesis of 4‑Benzylidenamino-4,5-dihydro-1H-1,2,4-triazol-5-one derivatives. These derivatives were characterized extensively and their acidity was investigated in non-aqueous solvents, indicating their potential in various chemical applications (Yüksek et al., 2005).
Oxidovanadium(V) Complexes
This compound derivatives have also been used in synthesizing new oxidovanadium(V) complexes. These complexes demonstrated unique structural features and were studied using Density Functional Theory (DFT), highlighting their potential in advanced material sciences (Back et al., 2012).
Synthesis of Bromo-substituted Compounds
It played a role in synthesizing 5-bromo-3-tert-butyl-2-hydroxy-benzaldehyde, indicating its usefulness in the creation of brominated organic compounds, which are valuable in various chemical industries (Longchao, 2013).
Sn-BEA Zeolites and Catalytic Activities
The compound has been utilized in the study of Sn-BEA zeolites, which were characterized and used in catalytic processes such as the Meerwein–Ponndorf–Verley (MPV) reduction and etherification reactions, highlighting its potential in catalysis and material science (Popovych et al., 2018).
Mechanism of Action
Future Directions
properties
IUPAC Name |
5-butan-2-yl-2-ethoxybenzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18O2/c1-4-10(3)11-6-7-13(15-5-2)12(8-11)9-14/h6-10H,4-5H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PROHNQMBEGTDKC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C1=CC(=C(C=C1)OCC)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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